Cas no 1448060-09-0 (3-{4-[(3-bromopyridin-2-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one)

• Product Name: 3-{4-[(3-bromopyridin-2-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one
• CAS No: 1448060-09-0
• MF: C₂₀H₁₇BrN₂O₄
• MW: 429.263984441757
• CID: 5367044
• Update Time: 2025-05-20

3-{4-[(3-bromopyridin-2-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-bromopyridin-2-yl)oxypiperidine-1-carbonyl]chromen-2-one
• 3-{4-[(3-bromopyridin-2-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one

• Inchi： 1S/C20H17BrN2O4/c21-16-5-3-9-22-18(16)26-14-7-10-23(11-8-14)19(24)15-12-13-4-1-2-6-17(13)27-20(15)25/h1-6,9,12,14H,7-8,10-11H2
• InChI Key： YMCAAIKCTAHGAC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(N1CCC(OC2=NC=CC=C2Br)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-{4-[(3-bromopyridin-2-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one

3-{4-[(3-bromopyridin-2-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one: A Comprehensive Overview

The compound 3-{4-[(3-bromopyridin-2-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one, identified by the CAS number 1448060-09-0, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, pharmacological properties, and potential applications.

The molecular structure of 3-{4-[(3-bromopyridin-2-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one comprises a chromenone core, which is a benzopyran derivative with a ketone group at the 2-position. This core is connected to a piperidine ring via a carbonyl group. The piperidine ring is further substituted with a (3-bromopyridin-2-yl)oxy group at the 4-position. This substitution pattern introduces significant electronic and steric effects, which are critical for its biological activity.

Recent studies have highlighted the importance of chromenones in drug discovery due to their ability to act as scaffolds for various bioactive molecules. The presence of the piperidine ring in this compound adds versatility to its pharmacokinetic properties, potentially enhancing its bioavailability and stability. The bromine atom in the pyridine ring introduces additional electronic complexity, which may play a role in modulating the compound's interactions with biological targets.

The synthesis of 3-{4-[(3-bromopyridin-2-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the chromenone core, followed by coupling reactions to introduce the piperidine and pyridine substituents. The use of advanced catalytic systems and protecting groups has enabled researchers to achieve high yields and purity in the synthesis process.

Pharmacological studies have demonstrated that this compound exhibits potent activity against various disease targets. For instance, it has shown promise as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary data suggest that it may possess anti-cancer properties by inducing apoptosis in cancer cells while sparing normal cells. These findings underscore its potential as a lead compound for drug development.

In terms of mechanism of action, the compound appears to interact with multiple cellular pathways. Its ability to modulate both kinase activity and oxidative stress pathways makes it a versatile candidate for treating complex diseases such as neurodegenerative disorders and cardiovascular diseases. Ongoing research is focused on elucidating the exact molecular mechanisms underlying its biological effects.

The structural flexibility of 3-{4-[(3-bromopyridin-2-yl)oxy]piperidine-1-carbonyl}-2H-chromen-2-one offers opportunities for further chemical modification. By altering substituents on the pyridine ring or modifying the piperidine moiety, researchers can explore new chemical entities with enhanced potency and selectivity. Such modifications could pave the way for next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 3-{4-[(3-bromopyridin-2-yloxy)piperidine}carbonyl}chromenone, CAS No. 144806090, represents a promising compound in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound holds great promise for advancing therapeutic interventions in various disease areas.